Cas no 173442-45-0 (6-Bromo-1-butyl-1,2-dihydropyridin-2-one)

• Product Name: 6-Bromo-1-butyl-1,2-dihydropyridin-2-one
• CAS No: 173442-45-0
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD31915976
• CID: 4783088
• Update Time: 2025-06-08

6-Bromo-1-butyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-butyl-1,2-dihydropyridin-2-one

• MDL： MFCD31915976
• Inchi： 1S/C9H12BrNO/c1-2-3-7-11-8(10)5-4-6-9(11)12/h4-6H,2-3,7H2,1H3
• InChI Key： HJVMETZZFYQOSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(N1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3

Additional information on 6-Bromo-1-butyl-1,2-dihydropyridin-2-one

Introduction to 6-Bromo-1-butyl-1,2-dihydropyridin-2-one (CAS No. 173442-45-0)

6-Bromo-1-butyl-1,2-dihydropyridin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 173442-45-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the dihydropyridine family, a class of molecules widely recognized for their diverse biological activities and pharmacological applications. The structural features of 6-Bromo-1-butyl-1,2-dihydropyridin-2-one, particularly the presence of a bromine substituent and a butyl side chain, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis of 6-Bromo-1-butyl-1,2-dihydropyridin-2-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromine atom at the 6-position enhances the electrophilicity of the molecule, making it a valuable intermediate in further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The butyl group at the 1-position introduces steric hindrance and influences the overall electronic distribution of the molecule, affecting its reactivity and interaction with biological targets.

In recent years, there has been growing interest in dihydropyridines due to their role as key scaffolds in drug discovery. 6-Bromo-1-butyl-1,2-dihydropyridin-2-one has been explored as a precursor in the development of novel compounds with potential applications in treating various diseases. One notable area of research is its utility in designing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Studies have demonstrated that dihydropyridine derivatives can modulate the activity of enzymes such as pyruvate kinase M2 (PKM2), which is aberrantly expressed in many cancers. The bromine substituent in 6-Bromo-1-butyl-1,2-dihydropyridin-2-one allows for further derivatization, enabling chemists to fine-tune the pharmacophore for improved binding affinity and selectivity.

Another promising application of this compound is in the field of neurology. Dihydropyridines are known for their ability to interact with calcium channels, making them valuable in developing treatments for neurological disorders such as epilepsy and Parkinson's disease. The structural motif of 6-Bromo-1-butyl-1,2-dihydropyridin-2-one suggests potential interactions with voltage-gated calcium channels, which could lead to the development of new anticonvulsant or neuroprotective agents. Preliminary computational studies have indicated that modifications at the 6-bromo and 1-butyl positions could enhance binding to specific calcium channel subtypes, providing a rational basis for designing more effective therapeutics.

The pharmaceutical industry has also shown interest in 6-Bromo-1-butyl-1,2-dihydropyridin-2-one for its potential role as a building block in antiviral drug development. The bromine atom serves as a handle for introducing additional functional groups through palladium-catalyzed reactions, allowing for the construction of complex viral protease inhibitors. These inhibitors are crucial in combating viruses that rely on protease enzymes for their replication cycle. For instance, derivatives of dihydropyridines have been investigated as inhibitors of HIV protease and hepatitis C protease, demonstrating significant antiviral activity in preclinical studies.

Furthermore, the versatility of 6-Bromo-1-butyl-1,2-dihydropyridin-2-one extends to its use as a ligand in coordination chemistry. The nitrogen atoms in the dihydropyridine ring can coordinate with transition metals, forming metal complexes with potential catalytic applications. Such complexes have been explored in various transformations, including cross-coupling reactions and oxidation processes, which are essential in organic synthesis. The presence of both bromine and butyl groups provides multiple sites for further functionalization, enabling chemists to tailor the properties of these metal complexes for specific applications.

The synthetic utility of 6-Bromo-1-butyl-1,2-dihydropyridin-2-one is further highlighted by its role as an intermediate in producing more complex molecules through ring-opening reactions or nucleophilic substitutions. These transformations are particularly valuable in drug discovery pipelines where rapid access to structurally diverse compounds is essential. The ability to modify both the bromine and butyl positions allows for a wide range of structural variations, facilitating high-throughput screening and lead optimization efforts.

In conclusion,6-Bromo-1-butyl-1,2-dihydropyridin-2-one (CAS No. 173442-45-0) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing molecules with applications ranging from oncology to neurology and antiviral therapies. As research continues to uncover new biological targets and synthetic strategies,6-Bromo-1-butyl-1,2-dihydropyridin-2-one is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.